Cas no 2034209-91-9 (N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide)

• Product Name: N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide
• CAS No: 2034209-91-9
• MF: C₁₈H₂₁F₃N₆O
• MW: 394.394153356552
• CID: 5777049
• PubChem ID: 121138049
• Update Time: 2025-07-17

N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide
• N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]-2,3,4-trifluorobenzamide
• F6438-3731
• N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2,3,4-trifluorobenzamide
• AKOS032457105
• 2034209-91-9

• Inchi： 1S/C18H21F3N6O/c1-26(2)17-23-13(24-18(25-17)27-8-4-3-5-9-27)10-22-16(28)11-6-7-12(19)15(21)14(11)20/h6-7H,3-5,8-10H2,1-2H3,(H,22,28)
• InChI Key： UZPVZOQIDIPUJT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(NCC1=NC(N(C)C)=NC(=N1)N1CCCCC1)=O)F)F

Computed Properties

• Exact Mass: 394.17289380g/mol
• Monoisotopic Mass: 394.17289380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.2Ų

Additional information on N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide

Comprehensive Analysis of N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide (CAS No. 2034209-91-9)

The compound N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide (CAS No. 2034209-91-9) represents a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This triazine-derived molecule features a unique combination of dimethylamino, piperidin-1-yl, and trifluorobenzamide moieties, which contribute to its distinct physicochemical properties and biological activity. Researchers have shown growing interest in this compound due to its structural complexity and potential applications in drug discovery.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of triazine derivatives like CAS 2034209-91-9. The compound's molecular architecture aligns with current research priorities in small molecule therapeutics and precision agriculture. Its fluorinated benzamide component is particularly noteworthy, as fluorinated compounds continue to gain attention for their enhanced metabolic stability and bioavailability in pharmaceutical applications.

The synthesis of N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide involves sophisticated organic transformations that demonstrate the compound's chemical complexity. The presence of both electron-donating (dimethylamino) and electron-withdrawing (trifluorobenzamide) groups creates interesting electronic properties that researchers are investigating for various applications. These structural features make it a subject of interest in studies of molecular interactions and structure-activity relationships.

From a pharmacological perspective, the compound's potential bioactivity stems from its ability to interact with biological targets through multiple binding modes. The piperidine ring contributes to favorable pharmacokinetic properties, while the triazine core offers opportunities for diverse molecular interactions. These characteristics position CAS 2034209-91-9 as a promising scaffold for developing novel therapeutic agents, particularly in areas addressing neurological disorders and metabolic diseases.

In the context of green chemistry and sustainable synthesis, researchers are exploring environmentally friendly approaches to produce N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide. The compound's structural complexity presents challenges in atom economy and waste minimization, making it an interesting case study for developing more sustainable synthetic methodologies. This aligns with current industry priorities in pharmaceutical manufacturing and process chemistry optimization.

The analytical characterization of CAS 2034209-91-9 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, particularly given the presence of multiple fluorine atoms and heterocyclic systems. The analytical data provides valuable insights into the compound's molecular conformation and electronic distribution, which are crucial for understanding its potential applications.

Current research trends suggest growing interest in multi-target drug design, where compounds like N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide could play significant roles. The molecule's ability to potentially interact with multiple biological targets simultaneously makes it particularly interesting for addressing complex diseases. This aligns with the pharmaceutical industry's shift toward polypharmacology and network pharmacology approaches.

From a material science perspective, the compound's unique combination of aromatic systems and heterocycles suggests potential applications beyond pharmaceuticals. Researchers are investigating similar structures for use in organic electronics and functional materials, particularly where controlled electron transfer and molecular recognition properties are desired. The fluorine atoms in the benzamide moiety may contribute to interesting surface properties and intermolecular interactions.

The stability and degradation pathways of CAS 2034209-91-9 are important considerations for its potential applications. Studies focusing on the compound's behavior under various environmental conditions and biological systems are essential for understanding its practical utility. This includes investigations into its photostability, hydrolytic stability, and potential metabolic transformations, which are critical for both pharmaceutical and agrochemical applications.

As the scientific community continues to explore structure-based drug design and fragment-based screening, compounds like N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2,3,4-trifluorobenzamide serve as valuable tools for understanding molecular recognition principles. The compound's diverse functional groups provide multiple points for molecular interactions, making it a potentially versatile building block in medicinal chemistry campaigns.

Looking forward, the development of CAS 2034209-91-9 and related compounds will likely benefit from advances in automated synthesis and high-throughput screening technologies. The integration of machine learning approaches in chemical research may accelerate the discovery of novel applications for this interesting molecular scaffold. As research progresses, we anticipate new insights into the compound's potential across multiple scientific disciplines.